1,4-Diacetoxy-2,3-dicyanobenzene 1,4-Diacetoxy-2,3-dicyanobenzene 3,6-diacetoxy Phthalonitrile is a fluorescent probe for monitoring intracellular pH by flow cytometry in living cells. It rapidly crosses cell membranes and is cleaved by cytosolic esterases to form the fluorescent pH indicator 2,3-dicyano-hydroquinone, which is excited at UV wavelengths.
Brand Name: Vulcanchem
CAS No.: 83619-73-2
VCID: VC0160749
InChI: InChI=1S/C12H8N2O4/c1-7(15)17-11-3-4-12(18-8(2)16)10(6-14)9(11)5-13/h3-4H,1-2H3
SMILES: CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N
Molecular Formula: C12H8N2O4
Molecular Weight: 244.2 g/mol

1,4-Diacetoxy-2,3-dicyanobenzene

CAS No.: 83619-73-2

Reference Standards

VCID: VC0160749

Molecular Formula: C12H8N2O4

Molecular Weight: 244.2 g/mol

1,4-Diacetoxy-2,3-dicyanobenzene - 83619-73-2

CAS No. 83619-73-2
Product Name 1,4-Diacetoxy-2,3-dicyanobenzene
Molecular Formula C12H8N2O4
Molecular Weight 244.2 g/mol
IUPAC Name (4-acetyloxy-2,3-dicyanophenyl) acetate
Standard InChI InChI=1S/C12H8N2O4/c1-7(15)17-11-3-4-12(18-8(2)16)10(6-14)9(11)5-13/h3-4H,1-2H3
Standard InChIKey VXDCGBVAZDYTFK-UHFFFAOYSA-N
SMILES CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N
Canonical SMILES CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N
Description 3,6-diacetoxy Phthalonitrile is a fluorescent probe for monitoring intracellular pH by flow cytometry in living cells. It rapidly crosses cell membranes and is cleaved by cytosolic esterases to form the fluorescent pH indicator 2,3-dicyano-hydroquinone, which is excited at UV wavelengths.
Synonyms ADB;1,4-Diacetoxy-2,3-dicyanobenzene;2,3-Dicyano-1,4-hydroquinone diacetate
Reference 1.Cook, J.A. and Fox, M.H. Intracellular pH measurements using flow cytometry with 1,4-diacetoxy-2,3-dicyanobenzene. Cytometry 9, 441-447 (1988).
PubChem Compound 134319
Last Modified Nov 11 2021
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